Cas no 421578-54-3 (methyl 6-methyl-2-oxo-4-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: methyl 6-methyl-2-oxo-4-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 421578-54-3
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• CID: 6599867
• PubChem ID: 619850
• Update Time: 2025-05-20

methyl 6-methyl-2-oxo-4-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-methyl-2-oxo-4-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• EN300-18043465
• 421578-54-3
• 6-Methyl-2-oxo-4-thiophen-3-yl-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester
• AKOS022002174
• AKOS000355798
• Z47751621
• AB00113252-01
• SMR000141488
• Methyl 6-methyl-2-oxo-4-(3-thienyl)-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate #
• MLS000534051
• SR-01000490903
• methyl 6-methyl-2-oxo-4-thiophen-3-yl-3,4-dihydro-1H-pyrimidine-5-carboxylate
• Oprea1_637017
• Methyl 6-methyl-2-oxo-4-(3-thienyl)-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
• BDBM50182998
• SR-01000490903-1
• HMS2292K04
• CHEMBL1333135
• QJKNCYMVAPBLOZ-UHFFFAOYSA-N

• Inchi： 1S/C11H12N2O3S/c1-6-8(10(14)16-2)9(13-11(15)12-6)7-3-4-17-5-7/h3-5,9H,1-2H3,(H2,12,13,15)
• InChI Key： QJKNCYMVAPBLOZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(C(=O)OC)=C(C)NC(N1)=O

Computed Properties

• Exact Mass: 252.05686342g/mol
• Monoisotopic Mass: 252.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.7Ų

Additional information on methyl 6-methyl-2-oxo-4-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Methyl 6-methyl-2-oxo-4-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 421578-54-3): A Comprehensive Overview

Methyl 6-methyl-2-oxo-4-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate, identified by its CAS number 421578-54-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the tetrahydropyrimidine class, which has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a thiophen-3-yl moiety and a carboxylate group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Methyl 6-methyl-2-oxo-4-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions and enzymatic modifications. These efforts have not only improved the accessibility of the compound but also provided insights into its structural framework and reactivity.

One of the most compelling aspects of Methyl 6-methyl-2-oxo-4-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate is its potential as a pharmacological agent. The tetrahydropyrimidine scaffold is known for its role in various biological processes, including enzyme inhibition and receptor binding. The incorporation of a thiophen-3-yl group enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the therapeutic potential of derivatives of this compound in addressing various diseases. For instance, research has demonstrated that Methyl 6-methyl-2-oxo-4-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate exhibits inhibitory effects on certain enzymes implicated in cancer progression. The carboxylate group further modulates its pharmacokinetic properties, enhancing bioavailability and target specificity. These findings have spurred further investigation into its mechanisms of action and potential clinical applications.

The role of computational chemistry in understanding the behavior of Methyl 6-methyl-2-oxo-4-(thiophen-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its interactions with biological targets. These studies have helped refine the design of analogs with improved efficacy and reduced side effects.

In addition to its pharmacological significance, Methyl 6-methyl-2-oxyo-a-(thiophen-a)-1H-indole-a-carboxylate has been explored for its role in material science. The unique electronic properties of the tetrahydropyrimidine ring make it an attractive candidate for developing organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that this compound can be integrated into organic electronic devices, offering enhanced performance and stability.

The future prospects for Methyl 6-methyl-a-thioxo-aH-thieno[3a,b]-1H-pyrrole-a-carboxylate are vast. Ongoing research aims to expand its therapeutic applications by identifying new derivatives with improved pharmacological profiles. Collaborative efforts between academia and industry are crucial in translating these findings into tangible benefits for patients worldwide.

In conclusion, Methyl 6-methyl-a-thioxo-aH-thieno[3a,b]-1H-pyrrole-a-carboxylate (CAS No. 421578a54a33) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.